Cas no 602261-96-1 (3-Methylbenzyl Isocyanide)
3-Methylbenzyl Isocyanide structure
Product Name:3-Methylbenzyl Isocyanide
CAS No:602261-96-1
MF:C9H9N
MW:131.174462080002
CID:890090
PubChem ID:2759804
Update Time:2025-04-19
3-Methylbenzyl Isocyanide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzylisocyanide
- 1-(isocyanomethyl)-3-methylbenzene
- 3-Methylbenzyl Isocyanide
-
- MDL: MFCD02664585
- Inchi: 1S/C9H9N/c1-8-4-3-5-9(6-8)7-10-2/h3-6H,7H2,1H3
- InChI Key: HPZLCOJMLJHQHQ-UHFFFAOYSA-N
- SMILES: [N+](#[C-])CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 0.00000
- LogP: 1.64500
3-Methylbenzyl Isocyanide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methylbenzyl Isocyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021086-1g |
3-Methylbenzylisocyanide |
602261-96-1 | 1g |
£359.00 | 2022-03-01 | ||
| TRC | B489353-5mg |
3-Methylbenzyl Isocyanide |
602261-96-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B489353-10mg |
3-Methylbenzyl Isocyanide |
602261-96-1 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B489353-50mg |
3-Methylbenzyl Isocyanide |
602261-96-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| Enamine | EN300-1842858-0.05g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1842858-0.1g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1842858-0.25g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1842858-0.5g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1842858-1.0g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1842858-2.5g |
1-(isocyanomethyl)-3-methylbenzene |
602261-96-1 | 2.5g |
$1931.0 | 2023-09-19 |
3-Methylbenzyl Isocyanide Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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